Cas no 1600311-77-0 (1-bromo-2-(3-methylbutoxy)cyclooctane)

• Product Name: 1-bromo-2-(3-methylbutoxy)cyclooctane
• CAS No: 1600311-77-0
• MF: C₁₃H₂₅BrO
• MW: 277.241003751755
• CID: 5901737
• PubChem ID: 114772941
• Update Time: 2025-05-20

1-bromo-2-(3-methylbutoxy)cyclooctane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(3-methylbutoxy)cyclooctane
• 1600311-77-0
• EN300-1133580

• Inchi： 1S/C13H25BrO/c1-11(2)9-10-15-13-8-6-4-3-5-7-12(13)14/h11-13H,3-10H2,1-2H3
• InChI Key： KABSYZOXXAZNKH-UHFFFAOYSA-N
• SMILES： BrC1CCCCCCC1OCCC(C)C

Computed Properties

• Exact Mass: 276.10888g/mol
• Monoisotopic Mass: 276.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(3-methylbutoxy)cyclooctane

Introduction to 1-Bromo-2-(3-Methylbutoxy)cyclooctane (CAS No. 1600311-77-0)

1-Bromo-2-(3-methylbutoxy)cyclooctane (CAS No. 1600311-77-0) is a unique and versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its brominated cyclooctane ring and a 3-methylbutyl ether substituent, which confer it with a range of interesting chemical and physical properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research developments surrounding this compound.

The molecular structure of 1-bromo-2-(3-methylbutoxy)cyclooctane is noteworthy for its complexity and functional groups. The bromine atom attached to the cyclooctane ring provides a reactive site for various substitution reactions, while the 3-methylbutyl ether group adds steric bulk and influences the compound's solubility and reactivity. This combination of features makes 1-bromo-2-(3-methylbutoxy)cyclooctane an attractive starting material for the synthesis of more complex molecules.

In terms of synthesis, 1-bromo-2-(3-methylbutoxy)cyclooctane can be prepared through a multi-step process involving the bromination of cyclooctene followed by the addition of 3-methylbutanol. The bromination step typically involves the use of N-bromosuccinimide (NBS) or elemental bromine in an appropriate solvent such as dichloromethane or carbon tetrachloride. The subsequent alkylation reaction can be carried out using a base such as potassium hydroxide or sodium hydride to facilitate the formation of the ether linkage. Recent advancements in green chemistry have led to more environmentally friendly methods for these reactions, utilizing catalysts and solvents that minimize waste and energy consumption.

The applications of 1-bromo-2-(3-methylbutoxy)cyclooctane are diverse and span multiple fields. In medicinal chemistry, this compound serves as a valuable intermediate in the synthesis of pharmaceuticals. Its brominated functionality can be readily converted into other functional groups, such as amines or carboxylic acids, which are common in drug molecules. For example, recent studies have explored the use of 1-bromo-2-(3-methylbutoxy)cyclooctane in the development of novel anticancer agents and antiviral drugs. The ability to introduce specific functional groups at precise locations on the molecule allows for fine-tuning of pharmacological properties, such as potency and selectivity.

In materials science, 1-bromo-2-(3-methylbutoxy)cyclooctane has found applications in the synthesis of polymers and liquid crystals. The cyclooctane ring provides rigidity to the polymer backbone, which can enhance mechanical properties such as strength and thermal stability. Additionally, the presence of the bromine atom can be exploited for post-polymerization modifications, allowing for the creation of functionalized polymers with tailored properties. Recent research has focused on using this compound to develop stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH.

The physical properties of 1-bromo-2-(3-methylbutoxy)cyclooctane, including its melting point, boiling point, and solubility, are also important considerations for its use in various applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. For instance, the compound exhibits good solubility in common organic solvents like dichloromethane and ethanol but is less soluble in water due to its hydrophobic nature. Understanding these properties is crucial for optimizing reaction conditions and ensuring efficient processing.

In terms of safety and handling, while 1-bromo-2-(3-methylbutoxy)cyclooctane is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to prevent skin contact and inhalation. Additionally, reactions involving bromine or other reactive intermediates should be conducted in well-ventilated areas or fume hoods to minimize exposure to potentially harmful vapors.

The environmental impact of 1-bromo-2-(3-methylbutoxy)cyclooctane is another important consideration. As with any chemical compound used in industrial processes or research laboratories, it is essential to ensure that waste products are disposed of responsibly to minimize environmental contamination. Green chemistry principles emphasize the use of sustainable methods for synthesis and processing that reduce waste generation and energy consumption. Recent studies have explored alternative synthetic routes that minimize the use of toxic reagents and solvents, contributing to a more sustainable approach to chemical production.

In conclusion, 1-bromo-2-(3-methylbutoxy)cyclooctane (CAS No. 1600311-77-0) is a versatile organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive starting material for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.